3-(4-Chlorophenyl)-5-ethenyl-1,2,4-oxadiazole
Overview
Description
Scientific Research Applications
Pharmaceutical Research: Antileishmanial Agent Development
This compound has shown promise in the development of new treatments for leishmaniasis, a neglected tropical disease. The antiparasitic properties of halogenated chalcones, which are structurally similar to this oxadiazole, suggest potential efficacy against the protozoan parasite responsible for the disease .
Organic Synthesis: Chalcone Analogues
In organic chemistry, the compound can be used to synthesize chalcone analogues. These analogues are significant due to their diverse biological activities and potential as chemotherapeutic agents .
Material Science: Nonlinear Optical Materials
The structural analogues of this compound have been studied for their potential applications in nonlinear optics. This includes the development of materials for second and third harmonic generation, which are crucial for laser technology and telecommunications .
Biochemical Research: mTOR Pathway Activation
While not directly related to 3-(4-Chlorophenyl)-5-ethenyl-1,2,4-oxadiazole, its analogues have been investigated for their role in activating the mTOR signaling pathway. This pathway is vital for regulating protein synthesis and cell growth, making the compound of interest in studies of muscle development and related disorders.
Diabetes and Obesity Treatment: Insulin Sensitivity Improvement
Analogues of this compound have been shown to improve glucose metabolism and insulin sensitivity. This suggests potential applications in the treatment of diabetes and obesity, where regulation of glucose levels is crucial.
Cancer Research: Therapeutic Agent Synthesis
The compound’s analogues have been explored as potential therapeutic agents in cancer research. Their ability to affect cellular metabolism and growth could lead to new treatments for various cancers.
properties
IUPAC Name |
3-(4-chlorophenyl)-5-ethenyl-1,2,4-oxadiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7ClN2O/c1-2-9-12-10(13-14-9)7-3-5-8(11)6-4-7/h2-6H,1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BIYFYDZQYIVQSX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC1=NC(=NO1)C2=CC=C(C=C2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Chlorophenyl)-5-ethenyl-1,2,4-oxadiazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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